Cas no 1417568-61-6 (5-(chloromethyl)-1-ethyl-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1-ethyl-1H-pyrazole
• CAS No: 1417568-61-6
• MF: C₆H₁₀Cl₂N₂
• MW: 181.062999248505
• CID: 3043445
• PubChem ID: 75539449
• Update Time: 2024-11-06

5-(chloromethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-1-ethyl-1H-pyrazole hydrochloride
• 5-(chloromethyl)-1-ethylpyrazole:hydrochloride
• 5-(chloromethyl)-1-ethyl-1H-pyrazolehydrochloride
• AKOS030247681
• 5-(chloromethyl)-1-ethylpyrazole;hydrochloride
• SCHEMBL17493844
• 5-(CHLOROMETHYL)-1-ETHYLPYRAZOLE HYDROCHLORIDE
• 1417568-61-6
• 5-(chloromethyl)-1-ethyl-1H-pyrazole

• Inchi： 1S/C6H9ClN2.ClH/c1-2-9-6(5-7)3-4-8-9;/h3-4H,2,5H2,1H3;1H
• InChI Key： VJSNQQPMQRHJPE-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1CC)Cl.Cl

Computed Properties

• Exact Mass: 180.0221037g/mol
• Monoisotopic Mass: 180.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų